Prudomestin

Description

Prudomestin is a naturally occurring flavonol isolated from the heartwood of Prunus domestica (domestic plum) . It exhibits xanthine oxidase (XO) inhibitory activity . Xanthine oxidase inhibitors are used to treat hyperuricemia and gout . Prudomestin is available for purchase in small quantities for research purposes .

As a reference standard, Prudomestin is used in diverse scientific studies, including those focused on anti-infection, apoptosis, autophagy, and cell cycle/DNA damage . It also sees use in antibody-drug conjugate (ADC) related research . Researchers use prudomestin in studies of metabolic enzymes/proteases, neuronal signaling, and the PI3K/Akt/mTOR pathway .

While the search results do not list similar compounds, other flavonols with similar structures and potential XO-inhibitory activity include Quercetin, which is found in many plants, and Rutin, a glycoside of Quercetin .

• CAS No.: 3443-28-5
• Product Name: Prudomestin
• Molecular Formula: C17H14O7
• Molecular Weight: 330.29 g/mol
• IUPAC Name: 3,5,7-trihydroxy-8-methoxy-2-(4-methoxyphenyl)chromen-4-one
• Standard InChI: InChI=1S/C17H14O7/c1-22-9-5-3-8(4-6-9)15-14(21)13(20)12-10(18)7-11(19)16(23-2)17(12)24-15/h3-7,18-19,21H,1-2H3
• Standard InChIKey: HLSIOUXODPWHFI-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=C(C(=O)C3=C(O2)C(=C(C=C3O)O)OC)O
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C(=O)C3=C(O2)C(=C(C=C3O)O)OC)O
• Appearance: Yellow cryst.
• PubChem Compound: 10404353
• Last Modified: Sep 14 2023